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Tricosane Properties and Phase Change Data

Tricosane (C₂₃H₄₈) is a linear-chain alkane. The tables below summarize its key thermodynamic properties,

which are foundational to understanding its behavior under various conditions, including its use as a PCM.

Table 1: Fundamental Thermodynamic Properties of Tricosane [1] [2] [3]

Property Value Unit Method / Source

Molecular Formula C₂₃H₄₈ - -

Molecular Weight 324.6272 g/mol -

Boiling Point (Tboil) 593.9 - 653.2 K Various

Melting Point (Tfus) 320.0 ± 1.0

(Average)

K DSC, Various

Critical Temperature (Tc) 790.0 ± 8.0 K -

Critical Pressure (Pc) 9.0 ± 2.0 bar -
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Property Value Unit Method / Source

Enthalpy of Vaporization
(ΔvapH°)

117.0 - 120.5 kJ/mol Correlation Gas
Chromatography

Enthalpy of Fusion (ΔfusH) 52.6 - 55.33 kJ/mol DSC, Joback Calculated

Liquid Heat Capacity (Cp,liquid) 772.00 J/mol×K at 353 K

Table 2: Phase Transition Enthalpy and Entropy [1]

Tricosane undergoes solid-state transitions before complete melting. This data is crucial for understanding

its energy storage mechanism as a PCM.

Initial
Phase

Final
Phase

Transition Enthalpy
(ΔHtrs)

Transition Entropy
(ΔStrs)

Temperature

Crystalline,

II

Crystalline,

I

21.500 - 21.757 kJ/mol 69.37 - 69.4 J/mol·K ~313.6 K

Crystalline, I Liquid 52.250 - 53.974 kJ/mol 168.33 - 168.3 J/mol·K ~320.7 K

High-Pressure Behavior of Tricosane

Information on the high-pressure behavior of tricosane is limited. One relevant study was identified, with its

experimental protocol and findings summarized below and in the diagram.

Experimental Protocol: High-Pressure Raman Spectroscopy [4]

Objective: To explore the structural behavior of a linear-chain hydrocarbon, tricosane, under high
pressure.

Equipment: A diamond-anvil cell (DAC) was used to generate high pressures.
Method: The sample was compressed to 23 GPa at room temperature. Its structural and chemical

changes were monitored in situ using Raman spectroscopy, a technique that probes molecular
vibrations.
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Key Finding: Upon compression, new modes appeared in the low-energy region of the Raman

spectrum. A critical result was that tricosane showed no evidence of pressure-induced
amorphization (where a crystal loses its long-range order) up to the maximum pressure studied.

Start: Tricosane Sample

Load into
Diamond-Anvil Cell (DAC)

Apply Pressure
(Up to 23 GPa)

In-Situ Monitoring via
Raman Spectroscopy

Observation: New low-energy
Raman modes appear

Key Result: No pressure-induced
amorphization up to 23 GPa

Click to download full resolution via product page

This diagram illustrates the experimental workflow for studying tricosane under high pressure.

Tricosane as a Phase Change Material (PCM)

The thermodynamic data presented in Table 1 is directly relevant to the application of tricosane and other

paraffins as PCMs for thermal energy storage [5].

Principle: Organic PCMs like tricosane store and release large amounts of latent heat during their
solid-liquid phase transition at a nearly constant temperature, which corresponds to their melting

point.
Advantages: Paraffins are favored as PCMs because they are chemically stable, non-toxic, and
exhibit minimal supercooling. [5] Their main drawback is low thermal conductivity, which is often
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mitigated by using composite materials. [5]

Application Context: The enthalpy of fusion data for tricosane quantifies its excellent energy
storage capacity, a key performance metric when comparing it to other organic, inorganic, or eutectic

PCMs. [5]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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